molecular formula C23H32ClN5O3S B2827052 4-(3,4-difluorophenyl)-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide CAS No. 1251695-58-5

4-(3,4-difluorophenyl)-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

Cat. No. B2827052
CAS RN: 1251695-58-5
M. Wt: 494.05
InChI Key: YWFMKKYOECNPQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(3,4-difluorophenyl)-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide” is a complex organic molecule. It contains a benzothiazine ring, which is a type of heterocyclic compound . Heterocycles are a class of organic compounds that contain a ring structure made up of at least two different elements. In this case, the benzothiazine ring contains carbon, nitrogen, and sulfur atoms .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiazine ring, with the difluorophenyl, methyl, and carbonitrile groups attached at specific positions . The exact structure would depend on the specific locations of these groups on the benzothiazine ring.


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of the benzothiazine ring, the difluorophenyl and methyl groups, and the carbonitrile group .

Scientific Research Applications

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, compounds containing carbonitrile groups can be toxic, and appropriate safety precautions should be taken when handling such compounds .

Future Directions

The future directions for research on this compound would depend on its intended use. If it were a drug, future research might focus on optimizing its structure for better activity, studying its mechanism of action, or testing its efficacy in clinical trials .

properties

IUPAC Name

3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-cycloheptyl-1-ethylpyrazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H32ClN5O3S/c1-2-28-17-21(22(30)25-19-9-5-3-4-6-10-19)23(26-28)33(31,32)29-14-12-27(13-15-29)20-11-7-8-18(24)16-20/h7-8,11,16-17,19H,2-6,9-10,12-15H2,1H3,(H,25,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YWFMKKYOECNPQL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C(C(=N1)S(=O)(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)C(=O)NC4CCCCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H32ClN5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

494.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-ethyl-1H-pyrazole-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.